Cas no 131042-77-8 (2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-)

• Product Name: 2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
• CAS No: 131042-77-8
• MF: C₂₃H₃₄N₂
• MW: 338.529466152191
• MDL: MFCD03788920
• CID: 102440
• PubChem ID: 10168157
• Update Time: 2025-05-27

2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
• 1,3-bis(1-adamantyl)-2H-imidazole
• 1,3-di-1-adamanthylimidazolin-2-ylidene
• 1,3-di-1-adamantylimidazolin-2-ylidene
• 1,3-Bis(1-adamantyl)-1,3-dihydro-2H-imidazol-2-ylidene
• 1,3-Bis(adamantan-1-yl)-1,3-dihydro-2H-imidazol-2-ylidene
• Iad
• ARDUENGO'S CARBENE
• 1,3-Diadamantylimidazol-2-ylidene
• 1,3-BIS(1-ADAMANTYL)IMIDAZOL-2-YLIDENE
• 1,3-Bis(1-adaMantyl)iMidazol-2-ylidene ARDUENGO'S CARBENE
• 1,3-Bis(1-adamantyl)imidazol-2-ylidene,98% ARDUENGO'S CARBENE
• 1,3-Bis(1-adamantyl)imidazol-2-ylidene,min.98%ARDUENGO'SCARBENE
• 1,3-Di(1-adamantyl)-4-imidazoline
• SCHEMBL469272
• DTXSID90436293
• CS-0203310
• 131042-77-8
• 1,3-BIS(ADAMANTAN-1-YL)-2,3-DIHYDRO-1H-IMIDAZOLE
• 1,3-diadamantylimidazole
• SCHEMBL16800814

• MDL： MFCD03788920
• Inchi： 1S/C23H34N2/c1-2-25(23-12-19-6-20(13-23)8-21(7-19)14-23)15-24(1)22-9-16-3-17(10-22)5-18(4-16)11-22/h1-2,16-21H,3-15H2
• InChI Key： PLONOWACPBEYFD-UHFFFAOYSA-N
• SMILES： N1(C=CN(C1)C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 336.25700
• Monoisotopic Mass: 338.272199093g/mol
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 240-241°C
• Refractive Index: 1.641
• PSA: 6.48000
• LogP: 4.59850
• Sensitiveness: air sensitive, moisture sensitive, store cold
• Solubility: Not available

2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- Security Information

• Hazardous Material transportation number：UN 1325
• Hazard Category Code： 10
• Safety Instruction： S9
• Safety Term：S9-16
• Risk Phrases：R10